Cas no 254-61-5 (Pyrido[2,3-d]pyrimidine)

Pyrido[2,3-d]pyrimidine structure

Product Name:Pyrido[2,3-d]pyrimidine

CAS No:254-61-5

Molecular Formula:C₇H₅N₃

Molecular Weight:131.1347

CID:264648

PubChem ID:582898

Pyrido[2,3-d]pyrimidine Properties

Names and Identifiers

- Pyrido[2,3-d]pyrimidine
- pyrido[2,3-d]pyrimidine(HCl)
- 1,3,8-Triazanaphthalene
- 5-Deazapteridine
- SCHEMBL12414
- Pyrido[2,3-d]pyrimidin
- pyrido(2,3-d)pyrimidine
- pyrido[2,3-d]-pyrimidine
- pyrido[2
- 254-61-5
- DTXSID90342547
- +Expand
- InChIKey： UDJFFSGCRRMVFH-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H5N3/c1-2-6-4-8-5-10-7(6)9-3-1/h1-5H
- SMILES： N1C2N=CC=CC=2C=NC=1

Computed Properties

Exact Mass: 131.04845
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 131.048347172g/mol
Heavy Atom Count: 10
Complexity: 115
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Topological Polar Surface Area: 38.7Å²

Experimental Properties

PSA: 38.67

Pyrido[2,3-d]pyrimidine Related Literature

1. An eco-efficient, domino synthesis of highly functionalized spiro-oxindole derivatives catalyzed by an organocatalyst in an aqueous medium

Pratibha Rai,Madhulika Srivastava,Jaya Singh,Jagdamba Singh RSC Adv. 2013 3 18775
2. Catalytic regioselective synthesis of pyrazole based pyrido[2,3-d]pyrimidine-diones and their biological evaluation

Shailesh P. Satasia,Piyush N. Kalaria,Dipak K. Raval Org. Biomol. Chem. 2014 12 1751
3. Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents

Adarsh Kumar,Kuber Kumar Bhagat,Ankit Kumar Singh,Harshwardhan Singh,Tanuja Angre,Amita Verma,Habibullah Khalilullah,Mariusz Jaremko,Abdul-Hamid Emwas,Pradeep Kumar RSC Adv. 2023 13 6872
4. Polyethylene glycol-bonded 1,8-diazabicyclo[5.4.0]undec-7-ene (PEG–DBU) as a surfactant-combined base catalyst for the application of nucleosides as reagents in multi-component syntheses of 8-substituted pyrido[2,3-d]pyrimidine-6-carbonitriles in water

Mohsen Shekouhy,Ali Khalafi-Nezhad Green Chem. 2015 17 4815
5. Antibacterial activity of synthetic pyrido[2,3-d]pyrimidines armed with nitrile groups: POM analysis and identification of pharmacophore sites of nitriles as important pro-drugs

Rajendra Sukhdeorao Dongre,Jyostna S. Meshram,Rupali Sudhakarrao Selokar,Faisal A. Almalki,Taibi Ben Hadda New J. Chem. 2018 42 15610
6. DABCO-based ionic liquids: introduction of two metal-free catalysts for one-pot synthesis of 1,2,4-triazolo[4,3-a]pyrimidines and pyrido[2,3-d]pyrimidines

N. Jamasbi,M. Irankhah-Khanghah,F. Shirini,H. Tajik,M. S. N. Langarudi New J. Chem. 2018 42 9016
7. Domino Knoevenagel condensation–Michael addition–cyclization for the diastereoselective synthesis of dihydrofuropyrido[2,3-d]pyrimidines via pyridinium ylides in water

Somayeh Ahadi,Telma Kamranifard,Mahsa Armaghan,Hamid Reza Khavasi,Ayoob Bazgir RSC Adv. 2014 4 7296
8. Exploration of uracils: pot and step economic production of pyridine core containing templates by multicomponent aza-Diels–Alder reaction

Manas M. Sarmah,Dipak Prajapati RSC Adv. 2014 4 22955
9. Synthetic strategies of heterocycle-integrated pyridopyrimidine scaffolds supported by nano-catalysts

Mohamed M. Hammouda,Marwa M. Rashed,Khaled M. Elattar,Amany M. A. Osman RSC Adv. 2023 13 11600
10. Synthesis of heterocyclic scaffolds through 6-aminouracil-involved multicomponent reactions

Ghodsi Mohammadi Ziarani,Narges Hosseini Nasab,Negar Lashgari RSC Adv. 2016 6 38827

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